Cas no 1797087-38-7 (1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one)

• Product Name: 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one
• CAS No: 1797087-38-7
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 5761539
• PubChem ID: 71809382
• Update Time: 2025-06-08

1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1797087-38-7
• 1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3,3-dimethylbutan-1-one
• 1-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-3,3-dimethylbutan-1-one
• 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one
• AKOS024564862
• F6442-2107

• Inchi： 1S/C14H21NO4S/c1-14(2,3)7-13(16)15-8-12(9-15)20(17,18)10-11-5-4-6-19-11/h4-6,12H,7-10H2,1-3H3
• InChI Key： KJIKVRAUHLDAOS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C(CC(C)(C)C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 299.11912932g/mol
• Monoisotopic Mass: 299.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Additional information on 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one

Research Brief on 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one (CAS: 1797087-38-7)

Recent studies have highlighted the growing interest in the chemical compound 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one (CAS: 1797087-38-7) due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique azetidine and furan moieties, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The following research brief synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including sulfonylation and nucleophilic substitution, to construct the azetidine ring and incorporate the furan-2-ylmethanesulfonyl group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the compound's structural integrity. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent findings indicate its potential as a modulator of NF-κB signaling, which could pave the way for its use in treating chronic inflammatory diseases. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacodynamic properties.

Pharmacokinetic evaluations of 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one have revealed promising oral bioavailability and metabolic stability in rodent models. These properties, combined with its low cytotoxicity profile, make it a viable candidate for further drug development. Researchers are now exploring its potential in combination therapies, particularly in oncology and autoimmune disorders, where its unique chemical structure may offer synergistic effects with existing drugs.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, formulation stability, and long-term toxicity need to be addressed in subsequent studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-3,3-dimethylbutan-1-one represents a promising chemical entity with diverse potential in drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications will be essential to fully realize its clinical potential. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound from bench to bedside.